Cas no 2097954-58-8 (4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine)

• Product Name: 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine
• CAS No: 2097954-58-8
• MF: C₁₀H₉Cl₂N₅
• MW: 270.117958784103
• CID: 5723355
• PubChem ID: 122238858
• Update Time: 2025-07-22

4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• starbld0047512
• 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine
• AKOS040795929
• 2097954-58-8
• 3-chloro-7-(6-chloropyrimidin-4-yl)-6,8-dihydro-5H-imidazo[1,2-a]pyrazine
• F1908-1451
• 3-Chloro-7-(6-chloropyrimidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
• Imidazo[1,2-a]pyrazine, 3-chloro-7-(6-chloro-4-pyrimidinyl)-5,6,7,8-tetrahydro-

• Inchi： 1S/C10H9Cl2N5/c11-7-3-9(15-6-14-7)16-1-2-17-8(12)4-13-10(17)5-16/h3-4,6H,1-2,5H2
• InChI Key： CHYGVLLUIVJZNI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2CN(C3C=C(N=CN=3)Cl)CCN21

Computed Properties

• Exact Mass: 269.0235007g/mol
• Monoisotopic Mass: 269.0235007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 544.0±50.0 °C(Predicted)
• pka: 5.34±0.20(Predicted)

Additional information on 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine

Introduction to 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine (CAS No. 2097954-58-8)

4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2097954-58-8, belongs to a class of heterocyclic derivatives that have garnered considerable attention in recent years due to their diverse biological activities. The presence of multiple nitrogen-containing rings in its structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular framework of 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine consists of a pyrimidine core substituted with a chloro group at the 4-position and an imidazopyrazine moiety at the 6-position. The imidazopyrazine ring system is particularly noteworthy, as it is a known pharmacophore in numerous bioactive molecules. This structural motif has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes.

Recent advancements in medicinal chemistry have highlighted the importance of imidazopyrazine derivatives in the development of novel therapeutic agents. The compound 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine exemplifies this trend, as it has shown promising activity in preclinical studies targeting inflammatory and infectious diseases. The chloro substituents on both the pyrimidine and imidazopyrazine rings contribute to its reactivity and potential for further functionalization, making it a versatile intermediate in synthetic chemistry.

In the context of drug discovery, the synthesis of 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine has been optimized to achieve high yields and purity. Modern synthetic methodologies have enabled the efficient construction of its complex framework while maintaining regioselectivity and minimizing side reactions. These advancements have not only facilitated the production of this compound but also paved the way for the development of analogs with enhanced pharmacological properties.

The biological activity of 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine has been evaluated in various in vitro and in vivo models. Studies have demonstrated its potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in diseases like cancer and immunodeficiency disorders. The compound's ability to modulate these enzymatic pathways suggests its utility as a lead molecule for further drug development.

One particularly intriguing aspect of 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine is its interaction with nucleic acid-binding proteins. Preliminary research indicates that it may interfere with DNA replication and transcription by binding to specific residues on these proteins. This mechanism of action could make it effective against rapidly dividing cells found in tumors or viral-infected tissues. Such findings underscore the compound's potential as an antiviral or anticancer agent.

The structural features of 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine also make it amenable to derivatization using combinatorial chemistry techniques. By introducing different substituents at strategic positions within its framework, chemists can generate libraries of analogs with tailored biological activities. This approach has been instrumental in identifying novel drug candidates with improved efficacy and reduced toxicity.

The synthesis and characterization of 4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine have also contributed to our understanding of heterocyclic chemistry. The compound serves as a model system for studying electronic effects and steric interactions within complex molecular architectures. These insights are valuable for designing new synthetic strategies and predicting the behavior of related compounds.

In conclusion,4-chloro-6-{3-chloro-5H,6H,7H, 8 H-imidazo[ 1 ,2- a ]pyrazin -7- yl ]pyrimidine (CAS No. 209 7954 -58 -8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with promising biological activities, makes it a compelling candidate for further investigation. As our understanding of its properties continues to grow, so too does its potential to contribute to the development of novel therapeutic agents.